molecular formula C2H3NO4 B3343971 Acetyl nitrate CAS No. 591-09-3

Acetyl nitrate

Cat. No. B3343971
CAS RN: 591-09-3
M. Wt: 105.05 g/mol
InChI Key: JCZMXVGQBBATMY-UHFFFAOYSA-N
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Description

Acetyl nitrate is an organic compound with the formula CH3C(O)ONO2. It is classified as the mixed anhydride of nitric and acetic acids. It is a colorless explosive liquid that fumes in moist air .


Synthesis Analysis

This compound was first prepared in 1907 by Amé Pictet and E. Khotynsky from acetic anhydride and dinitrogen pentoxide, fuming nitric acid can also be used: (CH3CO)2O + HNO3 → CH3C(O)ONO2 + CH3COOH . It hydrolyzes in moist air to acetic acid and nitric acid. Alternatively, nitric acid adds to ketene .


Molecular Structure Analysis

The molecular formula of this compound is C2H3NO4. It has an average mass of 105.049 Da and a monoisotopic mass of 105.006210 Da .


Chemical Reactions Analysis

This compound is used for some nitrations and nitrolysis reactions . It acetylates amines, akin to the behavior of acetyl chloride .


Physical And Chemical Properties Analysis

This compound is a colorless explosive liquid that fumes in moist air . It has a density of 1.24 g/cm3 at 15 °C and a boiling point of 22 °C at 70 Torr .

Mechanism of Action

The mechanism of action of Acetyl nitrate involves the reaction between acylate (or aroylate) radicals and nitrogen trioxide . This reaction accounts for the delayed formation of peroxythis compound upon the irradiation of low concentrations of hydrocarbons and nitrogen oxides in air .

Safety and Hazards

Acetyl nitrate is an explosive chemical . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam .

Future Directions

There is ongoing research into the nitration by acetyl nitrate of a range of activated and deactivated aromatic substrates in two ionic liquids . This research could lead to more efficient and environmentally friendly methods of nitration in the future .

properties

IUPAC Name

nitro acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H3NO4/c1-2(4)7-3(5)6/h1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCZMXVGQBBATMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)O[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H3NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40207839
Record name Acetyl nitrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40207839
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

105.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

591-09-3
Record name Acetyl nitrate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=591-09-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Acetyl nitrate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000591093
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Acetyl nitrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40207839
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ACETYL NITRATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/79CY6496CR
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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